1-(4-carboxyphenylmethyl)-3-ethyl-4-Boc piperazine
Description
Piperazine-based compounds are gaining more attention in today’s research as the piperazine nucleus is found in many biologically active compounds . Substitution in the nitrogen atom of piperazine with a suitable fragment containing donor atoms makes it unique for versatile binding possibilities with metal ions .
Safety And Hazards
properties
CAS RN |
1131622-97-3 |
|---|---|
Product Name |
1-(4-carboxyphenylmethyl)-3-ethyl-4-Boc piperazine |
Molecular Formula |
C19H28N2O4 |
Molecular Weight |
348.4 g/mol |
IUPAC Name |
4-[[3-ethyl-4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]methyl]benzoic acid |
InChI |
InChI=1S/C19H28N2O4/c1-5-16-13-20(10-11-21(16)18(24)25-19(2,3)4)12-14-6-8-15(9-7-14)17(22)23/h6-9,16H,5,10-13H2,1-4H3,(H,22,23) |
InChI Key |
NNEICFKHZYOTGX-UHFFFAOYSA-N |
SMILES |
CCC1CN(CCN1C(=O)OC(C)(C)C)CC2=CC=C(C=C2)C(=O)O |
Canonical SMILES |
CCC1CN(CCN1C(=O)OC(C)(C)C)CC2=CC=C(C=C2)C(=O)O |
Origin of Product |
United States |
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